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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592787

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthetic strategies applicable to the
total synthesis of Jangomolide, a member of the withanolide class of steroidal lactones. Due
to the absence of a published total synthesis of Jangomolide itself, this guide details
methodologies for the synthesis of closely related and structurally similar withanolides, which
serve as a blueprint for the construction of Jangomolide and its stereoisomers. Furthermore, it
includes extensive data on the biological activities of withanolide analogues and detailed
experimental protocols.

Introduction to Jangomolide and Withanolides

Jangomolide is a naturally occurring C28 steroidal lactone belonging to the withanolide family.
[1][2] These compounds are primarily isolated from plants of the Solanaceae family and are
characterized by an ergostane skeleton where C-22 and C-26 are oxidized to form a d-lactone.
[3][4] Withanolides, including Jangomolide, have garnered significant attention from the
scientific community due to their diverse and potent biological activities, which include anti-
inflammatory, cytotoxic, and immunomodulatory properties.[3][4] The complex and highly
oxygenated structure of these molecules presents a formidable challenge for synthetic
chemists, making them attractive targets for total synthesis and analog development.

Proposed Strategy for the Total Synthesis of
Jangomolide
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A total synthesis of Jangomolide has not yet been reported in the scientific literature. However,
based on successful syntheses of other withanolides such as Withaferin A, Withanolide A, and
Withanolide D, a plausible retrosynthetic analysis can be proposed. The general approach
involves the construction of the steroidal core followed by the stereoselective installation of the
lactone side chain and subsequent functional group manipulations.

A potential synthetic workflow is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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